Cas no 1212819-92-5 (3-(4-Aminonaphthalen-1-yl)-N-Boc-D-alanine)

• Product Name: 3-(4-Aminonaphthalen-1-yl)-N-Boc-D-alanine
• CAS No: 1212819-92-5
• MF: C₁₈H₂₂N₂O₄
• MW: 330.378284931183
• CID: 4914242
• Update Time: 2025-10-29

3-(4-Aminonaphthalen-1-yl)-N-Boc-D-alanine Chemical and Physical Properties

Names and Identifiers

• 3-(4-Aminonaphthalen-1-yl)-N-Boc-D-alanine
• (2R)-3-(4-aminonaphthalen-1-yl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• (R)-3-(4-Aminonaphthalen-1-yl)-2-((tert-butoxycarbonyl)amino)propanoic acid

• Inchi： 1S/C18H22N2O4/c1-18(2,3)24-17(23)20-15(16(21)22)10-11-8-9-14(19)13-7-5-4-6-12(11)13/h4-9,15H,10,19H2,1-3H3,(H,20,23)(H,21,22)/t15-/m1/s1
• InChI Key： YQOJSWOOPHEDMD-OAHLLOKOSA-N
• SMILES： O(C(N[C@@H](C(=O)O)CC1C=CC(=C2C=CC=CC=12)N)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 460
• XLogP3: 3.1
• Topological Polar Surface Area: 102

Additional information on 3-(4-Aminonaphthalen-1-yl)-N-Boc-D-alanine

Introduction to 3-(4-Aminonaphthalen-1-yl)-N-Boc-D-alanine (CAS No: 1212819-92-5)

3-(4-Aminonaphthalen-1-yl)-N-Boc-D-alanine, identified by its Chemical Abstracts Service (CAS) number 1212819-92-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly in the development of peptidomimetics and protease inhibitors. Its unique structural features, combining a naphthalene ring system with an amino acid derivative, make it a valuable building block for designing novel therapeutic agents.

The naphthalene moiety in the molecular structure of 3-(4-Aminonaphthalen-1-yl)-N-Boc-D-alanine contributes to its enhanced solubility and stability, which are critical factors in drug formulation and delivery. The presence of the 4-amino group provides a reactive site for further chemical modifications, enabling the construction of complex peptide-like structures. Additionally, the N-Boc (tert-butoxycarbonyl) protective group on the D-alanine residue ensures selective reactivity, allowing for controlled synthesis without unintended side reactions.

In recent years, there has been a surge in research focused on peptidomimetics as alternative therapeutic strategies to traditional peptides. Peptidomimetics are designed to mimic the biological activity of peptides while overcoming their inherent limitations, such as susceptibility to enzymatic degradation and poor oral bioavailability. The compound 3-(4-Aminonaphthalen-1-yl)-N-Boc-D-alanine has been extensively explored in this context, particularly for its role in creating constrained peptide analogs that exhibit improved pharmacokinetic properties.

One of the most compelling applications of 3-(4-Aminonaphthalen-1-yl)-N-Boc-D-alanine is in the development of protease inhibitors. Proteases are enzymes that play a pivotal role in various physiological processes, including viral replication and cancer progression. By inhibiting specific proteases, these therapeutic agents can disrupt pathogenic pathways and restore homeostasis. The structural motif of 3-(4-Aminonaphthalen-1-yl)-N-Boc-D-alanine allows for the design of protease inhibitors with high specificity and affinity, making it an indispensable tool in drug discovery.

Recent advancements in computational chemistry have further enhanced the utility of 3-(4-Aminonaphthalen-1-yl)-N-Boc-D-alanine. Molecular modeling studies have demonstrated that the naphthalene ring system can effectively interact with target proteins through hydrophobic and π-stacking interactions. This insight has guided the optimization of lead compounds into potent inhibitors with minimal off-target effects. Furthermore, virtual screening techniques have been employed to identify novel derivatives of this compound that may exhibit even greater biological activity.

The synthesis of 3-(4-Aminonaphthalen-1-yl)-N-Boc-D-alanine involves multi-step organic transformations that require precise control over reaction conditions. The initial step typically involves the coupling of 4-amino-naphthalene with Boc-D-alanine using appropriate coupling reagents such as HATU or EDCI. Careful optimization of solvents, temperatures, and catalysts is essential to achieve high yields and purity. Post-synthetic modifications can further tailor the properties of this compound for specific applications.

In clinical settings, derivatives of 3-(4-Aminonaphthalen-1-yl)-N-Boc-D-alanine have shown promise in preclinical trials for various therapeutic indications. For instance, researchers have synthesized peptidomimetics targeting matrix metalloproteinases (MMPs), which are overexpressed in cancerous tissues and contribute to tumor invasion and metastasis. These mimetics have demonstrated significant anti-tumor activity in vitro and in vivo, highlighting the potential of this compound as a pharmacological scaffold.

The versatility of 3-(4-Aminonaphthalen-1-yl)-N-Boc-D-alanine extends beyond protease inhibition and peptidomimetic design. It has also been utilized in the development of diagnostic agents, where its unique spectral properties allow for sensitive detection of biological markers. Additionally, its incorporation into drug delivery systems has improved bioavailability and targeted release profiles for therapeutic molecules.

As research continues to evolve, new applications for 3-(4-Aminonaphthalen-1-yl)-N-Boc-D-alanine are likely to emerge. Innovations in synthetic methodologies and biotechnological tools will further expand its utility in drug discovery and development. Collaborative efforts between academia and industry are essential to translate these findings into tangible therapeutic benefits for patients worldwide.

In conclusion, 3-(4-Aminonaphthalen-1-yl)-N-Boc-D-alanine (CAS No: 1212819-92-5) is a multifaceted compound with broad applications in pharmaceutical chemistry. Its unique structural features make it an invaluable intermediate for synthesizing peptidomimetics, protease inhibitors, and diagnostic agents. With ongoing advancements in synthetic biology and computational chemistry, this compound is poised to play an even greater role in addressing unmet medical needs.